Cas no 1195-69-3 (Phosphinic amide,P,P-bis(1-aziridinyl)-N,N-dimethyl- (7CI,8CI,9CI))

Phosphinic amide,P,P-bis(1-aziridinyl)-N,N-dimethyl- (7CI,8CI,9CI) Properties

Names and Identifiers

• Phosphinic amide,P,P-bis(1-aziridinyl)-N,N-dimethyl- (7CI,8CI,9CI)
• N-[bis(aziridin-1-yl)phosphoryl]-N-methylmethanamine
• P,P-Bis(aziridin-1-yl)-N,N-dimethylphosphinic amide
• phosphinic amide, P,P-bis(1-aziridinyl)-N,N-dimethyl-
• P,P-Bis(1-aziridinyl)-N,N-dimethylphosphinic amide
• SCHEMBL10626589
• ENT-50990
• AI3-50990
• Dimethylamide diethyleneimide phosphoric acid
• P,P-Bis(1-aziridinyl)-N,N-dimethylaminophosphine oxide
• DTXSID40152476
• Dimethylamino-bis(1-aziridinyl)phosphine oxide
• BRN 1309282
• bis-aziridin-1-yl-phosphinic acid dimethylamide
• 1195-69-3
• +Expand

• InChIKey： LZLVPALNENVMNV-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H14N3OP/c1-7(2)11(10,8-3-4-8)9-5-6-9/h3-6H2,1-2H3
• SMILES： CN(P(N1CC1)(=O)N1CC1)C

Computed Properties

• Exact Mass: 175.08762
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 175.08744908g/mol
• Heavy Atom Count: 11
• Complexity: 194
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.33